Cas no 902836-93-5 (3-(Piperidin-3-yl-oxy)benzonitrile)
902836-93-5 structure
Product Name:3-(Piperidin-3-yl-oxy)benzonitrile
CAS No:902836-93-5
MF:C12H14N2O
MW:202.252362728119
MDL:MFCD08061079
CID:994694
PubChem ID:22309128
Update Time:2025-04-20
3-(Piperidin-3-yl-oxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(PIPERIDIN-3-YLOXY)-BENZONITRILE
- 3-(3-Piperidinyloxy)benzonitrile
- 3-(piperidin-3-yloxy)benzonitrile
- 3-piperidin-3-yloxybenzonitrile
- SCHEMBL3158663
- AS-78867
- EN300-1869752
- 3-[(Piperidin-3-yl)oxy]benzonitrile
- 3-(Piperidin-3-yloxy)benzonitrile, AldrichCPR
- DTXSID10624559
- CLB83693
- CS-0269217
- 902836-93-5
- FT-0728656
- MFCD08061079
- G74700
- 3-(Piperidin-3-yl-oxy)benzonitrile
-
- MDL： MFCD08061079
- Inchi： 1S/C12H14N2O/c13-8-10-3-1-4-11(7-10)15-12-5-2-6-14-9-12/h1,3-4,7,12,14H,2,5-6,9H2
- InChI Key： OSURJDMYHKQISX-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C#N)C=1)C1CNCCC1
Computed Properties
- Exact Mass: 202.11100
- Monoisotopic Mass: 202.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 45Ų
Experimental Properties
- PSA: 45.05000
- LogP: 2.01788
3-(Piperidin-3-yl-oxy)benzonitrile Security Information
- Hazardous Material transportation number：UN3439
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- HazardClass：6.1
- PackingGroup：III
3-(Piperidin-3-yl-oxy)benzonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Piperidin-3-yl-oxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D769274-1g |
3-(PIPERIDIN-3-YLOXY)-BENZONITRILE |
902836-93-5 | 99% | 1g |
$555 | 2023-05-17 | |
| abcr | AB173207-250 mg |
3-(3-Piperidinyloxy)benzonitrile, 99%; . |
902836-93-5 | 99% | 250MG |
€87.90 | 2022-06-11 | |
| abcr | AB173207-1 g |
3-(3-Piperidinyloxy)benzonitrile, 99%; . |
902836-93-5 | 99% | 1 g |
€284.00 | 2023-07-20 | |
| TRC | P994208-10mg |
3-(Piperidin-3-yl-oxy)benzonitrile |
902836-93-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P994208-50mg |
3-(Piperidin-3-yl-oxy)benzonitrile |
902836-93-5 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | P994208-100mg |
3-(Piperidin-3-yl-oxy)benzonitrile |
902836-93-5 | 100mg |
$ 250.00 | 2022-06-03 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50939-1g |
3-(3-Piperidinyloxy)benzonitrile, 99% |
902836-93-5 | 99% | 1g |
￥4664.00 | 2023-03-16 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50939-250mg |
3-(3-Piperidinyloxy)benzonitrile, 99% |
902836-93-5 | 99% | 250mg |
￥1655.00 | 2023-03-16 | |
| abcr | AB173207-1g |
3-(3-Piperidinyloxy)benzonitrile, 99%; . |
902836-93-5 | 99% | 1g |
€151.80 | 2025-04-15 | |
| Enamine | EN300-1869752-1g |
3-(piperidin-3-yloxy)benzonitrile |
902836-93-5 | 1g |
$241.0 | 2023-09-18 |
3-(Piperidin-3-yl-oxy)benzonitrile Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
902836-93-5 (3-(Piperidin-3-yl-oxy)benzonitrile) Related Products
- 459819-37-5(3-(4-piperidyloxy)benzonitrile)
- 912761-71-8(3-(m-Tolyloxy)piperidine)
- 902837-34-7(4-(piperidin-3-yloxy)benzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
